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Compound of Interest

Compound Name: (24R)-MC 976

Cat. No.: B1139301 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of (24R)-MC 976 in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for (24R)-MC 976?

A1: For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

(24R)-MC 976. As a fat-soluble vitamin D analog, it exhibits good solubility in organic solvents

like DMSO and ethanol.

Q2: What is the expected solubility of (24R)-MC 976 in DMSO?

A2: While specific quantitative solubility data for (24R)-MC 976 is not readily available in public

literature, data for the parent compound, Vitamin D3, can be used as a reasonable estimate

due to structural similarities. The solubility of Vitamin D3 in DMSO is approximately 3 mg/mL.[1]

[2] A study on Vitamin D3 solubility reported a mole fraction of 7.23 x 10⁻³ at 298.2 K (25°C).[3]

[4][5]
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Compound Solvent Temperature
Solubility
(Mole Fraction)

Approximate
Solubility
(mg/mL)

Vitamin D3 DMSO 298.2 K (25°C)
7.23 x 10⁻³[3][4]

[5]
~3[1][2]

Calcitriol DMSO Not Specified
83 mg/mL

(199.21 mM)[6]
83[6]

Q3: How should I prepare a stock solution of (24R)-MC 976 in DMSO?

A3: To prepare a stock solution, it is recommended to dissolve the compound in fresh,

anhydrous DMSO to the desired concentration. To enhance dissolution, gentle vortexing or

sonication in a water bath can be applied. It is crucial to ensure the compound is fully dissolved

before use.

Q4: What are the recommended storage conditions for (24R)-MC 976 stock solutions in

DMSO?

A4: For long-term storage, it is recommended to store stock solutions of (24R)-MC 976 in

DMSO at -20°C or -80°C. Aliquoting the stock solution into smaller, single-use volumes is

highly advised to minimize freeze-thaw cycles, which can contribute to compound degradation.

Protect the solution from light. While some sources suggest stability for at least two years at

-20°C for Vitamin D3 as a solid[1], solutions in DMSO are generally less stable and should

ideally be prepared fresh.

Q5: How stable is (24R)-MC 976 in DMSO at room temperature?

A5: Vitamin D analogs, including (24R)-MC 976, are susceptible to degradation at room

temperature, especially when in solution. It is strongly advised to avoid prolonged storage of

(24R)-MC 976 solutions in DMSO at room temperature. For experimental use, allow the

solution to equilibrate to room temperature just before dilution into your experimental medium.

Q6: What is the mechanism of action of (24R)-MC 976?
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A6: As a vitamin D analog, (24R)-MC 976 is expected to exert its biological effects primarily

through the Vitamin D Receptor (VDR). Upon binding to (24R)-MC 976, the VDR forms a

heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA

sequences known as Vitamin D Response Elements (VDREs) in the promoter regions of target

genes, thereby modulating their transcription. A study on the closely related 24R,25-

dihydroxyvitamin D3 showed weak in vitro binding of the VDR-ligand complex to the VDRE.[7]

Troubleshooting Guides
Issue 1: (24R)-MC 976 is not dissolving in DMSO.

Possible Cause 1: Suboptimal Solvent Quality.

Solution: Ensure you are using high-purity, anhydrous DMSO. DMSO is hygroscopic and

absorbed water can reduce the solubility of hydrophobic compounds.[6]

Possible Cause 2: Insufficient Mixing.

Solution: Gently vortex the solution. For difficult-to-dissolve compounds, brief sonication in

a water bath can be effective.

Possible Cause 3: Concentration Exceeds Solubility Limit.

Solution: Refer to the solubility data provided. If you are attempting to prepare a solution at

a concentration higher than the estimated solubility, it may not fully dissolve. Try preparing

a more dilute stock solution.

Issue 2: Precipitation is observed in the stock solution upon storage.

Possible Cause 1: Freeze-Thaw Cycles.

Solution: Aliquot your stock solution into single-use vials to minimize the number of freeze-

thaw cycles.

Possible Cause 2: Supersaturated Solution.

Solution: The compound may have initially dissolved with the help of warming but

precipitated out upon cooling. Ensure your stock concentration is within the solubility limits
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at the storage temperature.

Possible Cause 3: Water Absorption.

Solution: Ensure your vials are tightly sealed to prevent moisture from entering, which can

reduce solubility.

Issue 3: Inconsistent experimental results.

Possible Cause 1: Compound Degradation.

Solution: Prepare fresh stock solutions regularly. Avoid using old stock solutions,

especially if they have been stored for an extended period or subjected to multiple freeze-

thaw cycles. Protect solutions from light.

Possible Cause 2: Inaccurate Pipetting of Viscous DMSO.

Solution: Use positive displacement pipettes or reverse pipetting techniques for accurate

handling of viscous DMSO solutions. Pre-wetting the pipette tip can also improve

accuracy.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of (24R)-MC 976 in DMSO

Materials:

(24R)-MC 976 (solid)

Anhydrous, high-purity DMSO

Sterile, amber microcentrifuge tubes

Calibrated pipette

Procedure:

1. Calculate the required mass of (24R)-MC 976 for the desired volume of a 10 mM solution

(Molecular Weight of (24R)-MC 976 should be obtained from the supplier).
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2. Weigh the calculated amount of (24R)-MC 976 and place it in a sterile, amber

microcentrifuge tube.

3. Add the corresponding volume of anhydrous DMSO to the tube.

4. Gently vortex the tube until the solid is completely dissolved. If necessary, sonicate for 5-

10 minutes in a room temperature water bath.

5. Visually inspect the solution to ensure there are no visible particles.

6. Aliquot the stock solution into single-use, tightly sealed amber vials.

7. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Dilution of (24R)-MC 976 DMSO Stock Solution into Aqueous Media

Materials:

10 mM (24R)-MC 976 in DMSO stock solution

Aqueous experimental medium (e.g., cell culture medium)

Sterile tubes and pipettes

Procedure:

1. Thaw a single-use aliquot of the 10 mM (24R)-MC 976 stock solution at room temperature.

2. Perform serial dilutions of the stock solution in your aqueous medium to achieve the final

desired concentration.

3. When adding the DMSO solution to the aqueous medium, add it dropwise while gently

vortexing the medium to ensure rapid and uniform mixing. This helps to prevent

precipitation of the compound.

4. Ensure the final concentration of DMSO in the experimental medium is low (typically

<0.1%) to avoid solvent-induced toxicity to cells.
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Mandatory Visualizations
Caption: Signaling pathway of (24R)-MC 976 via the Vitamin D Receptor (VDR).
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Click to download full resolution via product page

Caption: Troubleshooting workflow for (24R)-MC 976 solubility and stability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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